Cas no 64790-68-7 (7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(4R)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]methoxy]-)

• Product Name: 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(4R)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]methoxy]-
• CAS No: 64790-68-7
• MF: C₁₉H₂₀O₆
• MW: 344.358506202698
• CID: 499569
• PubChem ID: 91884815
• Update Time: 2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(4R)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(4R)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]methoxy]-
• 9-{[(4R)-2,2,5,5-Tetramethyl-1,3-dioxolan-4-yl]methoxy}-7H-furo[3 ,2-g]chromen-7-one
• HERACLENOL ACETONIDE
• O-Isopropylideneheraclenol
• [ "O-Isopropylideneheraclenol" ]
• FS-8919
• AKOS032948608
• 9-[[(4R)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]methoxy]furo[3,2-g]chromen-7-one
• 64790-68-7
• O-sopropylideneheraclnol
• starbld0000821

• Inchi： 1S/C19H20O6/c1-18(2)13(24-19(3,4)25-18)10-22-17-15-12(7-8-21-15)9-11-5-6-14(20)23-16(11)17/h5-9,13H,10H2,1-4H3/t13-/m1/s1
• InChI Key： YCWZUJWUYQAIBF-CYBMUJFWSA-N
• SMILES： O1C(C)(C)O[C@H](COC2C3=C(C=CC(=O)O3)C=C3C=COC=23)C1(C)C

Computed Properties

• Exact Mass: 344.12600
• Monoisotopic Mass: 344.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 491.8±45.0 °C at 760 mmHg
• Flash Point: 251.2±28.7 °C
• PSA: 71.04000
• LogP: 3.84810
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(4R)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]methoxy]- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins